Cas no 1806137-48-3 (Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806137-48-3
• MF: C₁₁H₁₂F₃IN₂O₃
• MW: 404.124265670776
• CID: 4836862
• Update Time: 2025-05-22

Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H12F3IN2O3/c1-2-19-9(18)4-6-3-8(15)17-7(5-16)10(6)20-11(12,13)14/h3H,2,4-5,16H2,1H3
• InChI Key： OKYSRWRRSJNPCW-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OCC)=C(C(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate

Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate

Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate, with the CAS number 1806137-48-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyridine ring structure, which serves as the central framework for various functional groups. The presence of an ethyl acetate group at position 4, an aminomethyl group at position 2, an iodo group at position 6, and a trifluoromethoxy group at position 3 makes this molecule highly versatile and interesting for researchers.

The pyridine ring in this compound is a six-membered aromatic ring with one nitrogen atom. This structure is fundamental to the compound's electronic properties and reactivity. The aminomethyl group (-CH2NH2) attached to the pyridine ring introduces basicity and can participate in various nucleophilic reactions. The iodo group (-I) at position 6 is a good leaving group, making it suitable for substitution reactions. Additionally, the trifluoromethoxy group (-OCF3) at position 3 contributes to the molecule's stability and enhances its electronic properties due to the strong electron-withdrawing effect of the trifluoromethyl group.

Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate has been studied extensively for its potential applications in drug design. The compound's structure allows for modifications that can lead to bioactive molecules with specific pharmacological properties. Recent studies have focused on its role as an intermediate in the synthesis of more complex molecules, particularly those with potential antiviral or anticancer activities.

One of the most promising areas of research involving this compound is its use in medicinal chemistry. The trifluoromethoxy group is known to improve drug-like properties such as lipophilicity and metabolic stability, which are crucial for drug candidates. Furthermore, the iodo group can be replaced with other substituents through nucleophilic aromatic substitution, enabling researchers to explore a wide range of structural variations.

The synthesis of Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate involves a series of well-established organic reactions. These include Friedel-Crafts alkylation, nucleophilic substitution, and acetylation. The choice of reaction conditions and reagents is critical to ensure high yields and purity of the final product.

In terms of applications, this compound has been utilized in the development of new pharmaceutical agents. For instance, its derivatives have shown potential as inhibitors of certain enzymes involved in disease pathways. The aminomethyl group plays a key role in these interactions by providing hydrogen bonding capabilities.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have revealed insights into its electronic structure and interaction patterns with biological targets. These findings have guided further experimental work, leading to more efficient synthetic routes and improved bioavailability profiles.

Ethyl 2-(aminomethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetate continues to be a valuable tool in organic synthesis and drug discovery. Its unique combination of functional groups makes it a versatile building block for constructing complex molecules with desired biological activities.